Cas no 51736-39-1 (Benzenamine, 2-[2-(diethylamino)ethoxy]-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-[2-(diethylamino)ethoxy]-5-(trifluoromethyl)-
• CAS No: 51736-39-1
• MF: C₁₃H₁₉F₃N₂O
• MW: 276.297973871231
• CID: 1573776
• PubChem ID: 26189344
• Update Time: 2025-04-21

Benzenamine, 2-[2-(diethylamino)ethoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[2-(diethylamino)ethoxy]-5-(trifluoromethyl)-
• 51736-39-1
• SCHEMBL5502409
• 2-[2-(diethylamino)ethoxy]-5-(trifluoromethyl)aniline
• AKOS010336271
• DKIIYOCZGXETPR-UHFFFAOYSA-N
• N-{2-[2-AMINO-4-(TRIFLUOROMETHYL)PHENOXY]ETHYL}-N,N-DIETHYLAMINE

• Inchi： 1S/C13H19F3N2O/c1-3-18(4-2)7-8-19-12-6-5-10(9-11(12)17)13(14,15)16/h5-6,9H,3-4,7-8,17H2,1-2H3
• InChI Key： DKIIYOCZGXETPR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OCCN(CC)CC)(F)F

Computed Properties

• Exact Mass: 276.14507
• Monoisotopic Mass: 276.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49